N-(2-fluorophenyl)-5-oxo-4-(thiophen-2-ylmethyl)morpholine-3-carboxamide

• IUPAC Name: N-(2-fluorophenyl)-5-oxo-4-(thiophen-2-ylmethyl)morpholine-3-carboxamide
• InChI: InChI=1S/C16H15FN2O3S/c17-12-5-1-2-6-13(12)18-16(21)14-9-22-10-15(20)19(14)8-11-4-3-7-23-11/h1-7,14H,8-10H2,(H,18,21)
• InChI Key: ITBKSLKBOPWJGD-UHFFFAOYSA-N
• Canonical SMILES: C1C(N(C(=O)CO1)CC2=CC=CS2)C(=O)NC3=CC=CC=C3F
• Molecular Formula: C16H15FN2O3S
• Molecular Weight: 334.4 g/mol

Description

N-(2-fluorophenyl)-5-oxo-4-(thiophen-2-ylmethyl)morpholine-3-carboxamide, also known as FTM, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. FTM belongs to the class of morpholine-based compounds and has been synthesized by several methods.

Scientific Research Applications

Modulators of Mas-Related G-Protein Receptor X2 (MRGPRX2)

. Modulating MRGPRX2 can have significant implications in various medical conditions.

Treatment of Pseudo-allergic Drug Reactions

. This can be particularly useful in managing drug reactions that mimic allergic reactions but are not caused by IgE antibodies.

Management of Chronic Itch (Pruritus)

. By modulating the activity of MRGPRX2, it can potentially alleviate the sensation of itch.

Treatment of Inflammatory Disorders

. This is due to its ability to modulate MRGPRX2, which plays a role in inflammatory responses.

Pain Management

. By modulating MRGPRX2, it can potentially alleviate pain.

Treatment of Skin Disorders

. This is due to its ability to modulate MRGPRX2, which is expressed in mast cells that reside in the skin.

Wound Healing

. This is due to its ability to modulate MRGPRX2, which is involved in the body’s response to injury.

Treatment of Cardiovascular Disease and Lung Inflammation/COPD

. This is due to its ability to modulate MRGPRX2, which plays a role in these conditions.